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Compound of Interest

Compound Name: Arv-771

Cat. No.: B15604412

Ensuring laboratory safety and environmental protection is paramount when handling and
disposing of potent, research-grade compounds like ARV-771. This document provides
essential guidance for researchers, scientists, and drug development professionals on the
proper disposal procedures for ARV-771, a PROTAC (Proteolysis Targeting Chimera) BET
degrader. Adherence to these protocols is critical for minimizing risks and ensuring compliance
with institutional and regulatory standards.

Summary of Key Safety and Handling Data

ARV-771 should be handled as a potentially hazardous material.[1] The following table
summarizes key quantitative data for ARV-771, which is essential for safe handling and
disposal considerations.
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Parameter Value Source

(2S,4R)-1-((S)-2-(tert-
butyl)-15-((S)-4-(4-
chlorophenyl)-2,3,9-trimethyl-
6H-thieno[3,2-f][1][2]
[3]triazolo[4,3-a][2][3]diazepin-

Chemical Name 6-yl)-4,14-dioxo-6,10-dioxa- [1]
3,13-diazapentadecanoyl)-4-
hydroxy-N-((S)-1-(4-(4-
methylthiazol-5-
yl)phenyl)ethyl)pyrrolidine-2-
carboxamide

CAS Number 1949837-12-0 [1][4][5]
Molecular Formula C49H60CIN907S2 [11[4115]
Molecular Weight 986.6 g/mol [1]
Purity >95% [1]
Appearance Crystalline solid [1]
Storage -20°C [1][5]
Stability >4 years at -20°C [1]

Ethanol: ~10 mg/mLDMSO:
Solubility ~15 mg/mLDimethyl [1]
formamide (DMF): ~20 mg/mL

Experimental Protocol: Step-by-Step Disposal
Procedure

The proper disposal of ARV-771 is a controlled procedure, not an experiment. The following
protocol outlines the necessary steps for safely managing ARV-771 waste.

Step 1: Personal Protective Equipment (PPE) Before handling ARV-771, it is mandatory to
wear appropriate personal protective equipment, including:
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o Safety glasses or goggles

o Chemical-resistant gloves

o Alab coat

Step 2: Waste Segregation Proper segregation of chemical waste is crucial to prevent
accidental reactions.

e Solid Waste: Collect unused or waste ARV-771 powder in a clearly labeled, sealed container
designated for chemical waste.

» Liquid Waste: Solutions containing ARV-771 should be collected in a separate, labeled, and
sealed waste container. Do not mix with incompatible waste streams.

o Contaminated Materials: All materials that have come into contact with ARV-771, such as
pipette tips, tubes, and gloves, must be considered contaminated and disposed of as
chemical waste.

Step 3: Spill Management In the event of a spill, immediate action is necessary to prevent
exposure and environmental contamination.

» Containment: Prevent further leakage or spreading of the spilled material.

o Cleanup (Liquid Spill): Absorb the spill with a non-combustible absorbent material like
vermiculite, sand, or earth.

o Cleanup (Solid Spill): Carefully sweep or scoop the material to avoid generating dust.

o Collection: Collect all spill cleanup materials into a designated, sealed container for
hazardous waste.

» Decontamination: Decontaminate the spill area with a suitable solvent (e.g., alcohol) and
then wash the area thoroughly.

Step 4: Final Disposal
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» All waste containing ARV-771 must be disposed of through an approved hazardous waste
disposal program.[2]

» Never dispose of ARV-771 down the drain or in the regular trash.[6]

» Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EHS) office for specific guidance and to
arrange for waste pickup.

Mechanism of Action: PROTAC-Mediated Protein
Degradation

ARV-771 is a PROTAC that functions by hijacking the cell's natural waste disposal system, the
ubiquitin-proteasome system, to degrade target proteins.[3][7] The following diagram illustrates
this process.
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Caption: Mechanism of ARV-771 as a PROTAC.
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Experimental Workflow: Disposal Logistics

The logistical workflow for the disposal of ARV-771 involves several key stages, from initial
waste generation to final disposal, all coordinated through the institution's EHS department.
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Caption: ARV-771 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. benchchem.com [benchchem.com]

3. PROTACS - the body's own garbage disposal against cancer - Cfm Oskar Tropitzsch
GmbH [cfmot.de]

4. caymanchem.com [caymanchem.com]

5. ARV 771 | Active Degraders | Tocris Bioscience [tocris.com]

6. benchchem.com [benchchem.com]

7. PROTACs and Molecular Glues [astrazeneca.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15604412?utm_src=pdf-body
https://www.benchchem.com/product/b15604412?utm_src=pdf-body-img
https://www.benchchem.com/product/b15604412?utm_src=pdf-body
https://www.benchchem.com/product/b15604412?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/21299.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.cfmot.de/en/protacs-the-bodys-own-garbage-disposal-against-cancer/
https://www.cfmot.de/en/protacs-the-bodys-own-garbage-disposal-against-cancer/
https://www.caymanchem.com/product/21299/arv-771
https://www.tocris.com/products/arv-771_7256
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_PROTAC_ER_Degrader_3_A_Guide_to_Safe_Laboratory_Practices.pdf
https://www.astrazeneca.com/r-d/next-generation-therapeutics/protacs.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Proper Disposal of ARV-771: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604412#arv-771-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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